Cas no 38765-83-2 (Butyric acid-)

Butyric acid- Properties

Names and Identifiers

• Butanoic-1-13C acid
• butanoic acid
• Butyric acid-13C-1
• Butyric acid-
• (113C)butanoic acid
• DTXSID10431003
• 38765-83-2
• Butyric acid-1-13C
• Butyric-1-13c acid
• Butyric acid-1-13C, 99 atom % 13C
• DA-71825
• Butyric acid-13C1
• BUTYRIC ACID (1-13C, 99%)
• +Expand

• MDL： MFCD00083911
• InChIKey： FERIUCNNQQJTOY-AZXPZELESA-N
• Inchi： InChI=1S/C4H8O2/c1-2-3-4(5)6/h2-3H2,1H3,(H,5,6)/i4+1
• SMILES： CCC[13C](=O)O

Computed Properties

• Exact Mass: 89.055784329g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 89.055784329g/mol
• Heavy Atom Count: 6
• Complexity: 49.5
• Isotope Atom Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Refractive Index: n20/D 1.3969(lit.)
• Boiling Point: 162 °C(lit.)
• Melting Point: -6--3 °C (lit.)
• Flash Point: Fahrenheit: 161.6 ° f < br / > Celsius: 72 ° C < br / >
• Density: 0.975 g/mL at 25 °C